Cas no 876873-50-6 (5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide)

• Product Name: 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide
• CAS No: 876873-50-6
• MF: C₁₈H₁₃ClFNO₂
• MW: 329.752727270126
• CID: 5438254
• Update Time: 2025-05-26

5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-
• 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide

• Inchi： 1S/C18H13ClFNO2/c1-11-14(18(22)21-16-5-3-2-4-15(16)20)10-17(23-11)12-6-8-13(19)9-7-12/h2-10H,1H3,(H,21,22)
• InChI Key： TVZWGPZDYISDGG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CC(C(NC2=CC=CC=C2F)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide

Comprehensive Overview of 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide (CAS No. 876873-50-6)

The compound 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide (CAS No. 876873-50-6) is a furancarboxamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chlorophenyl and 2-fluorophenyl substituents, contribute to its diverse biological activities. Researchers have shown growing interest in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide has surged, particularly in the development of targeted therapies. The compound's furan ring system, combined with its chloro and fluoro functional groups, makes it a promising candidate for medicinal chemistry applications. Many scientists are exploring its potential as a small molecule inhibitor or modulator in various biological pathways.

The synthesis of CAS 876873-50-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The carboxamide linkage in its structure is particularly noteworthy, as it often enhances molecular interactions with biological targets. This feature has led to increased research into its potential bioactivity and pharmacokinetic properties.

From an analytical perspective, 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide can be characterized using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and assessing its purity, which is essential for research applications. The growing availability of high-throughput screening technologies has further accelerated the study of this compound's potential.

In the context of green chemistry trends, researchers are investigating more sustainable synthesis routes for furancarboxamide derivatives. The development of catalytic methods and solvent-free reactions for compounds like 876873-50-6 represents an important area of innovation. These approaches align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis and atom economy.

The structure-activity relationship (SAR) of 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide continues to be a subject of intense study. Researchers are particularly interested in how modifications to the furan core or the aryl substituents might affect its biological properties. This line of investigation is crucial for lead optimization in drug discovery programs.

From a commercial perspective, the availability of CAS 876873-50-6 from specialized chemical suppliers has increased in recent years. However, researchers should pay attention to batch-to-batch consistency and analytical certificates when sourcing this compound. The growing interest in custom synthesis services for such specialized molecules reflects the compound's importance in contemporary research.

In computational chemistry, 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches help predict the compound's potential interactions with biological targets and guide further experimental work. The integration of artificial intelligence in drug discovery has opened new possibilities for understanding such complex molecules.

The stability profile of 876873-50-6 under various conditions is another important consideration for researchers. Proper storage conditions and handling procedures are essential to maintain the compound's integrity. Many laboratories are developing optimized protocols for working with this and similar heteroaromatic compounds to ensure reproducible results.

As research into furancarboxamide derivatives continues to expand, 5-(4-chlorophenyl)-N-(2-fluorophenyl)-2-methylfuran-3-carboxamide remains a compound of significant interest. Its structural features and potential applications make it a valuable subject for ongoing investigation in both academic and industrial settings. Future studies may reveal additional applications for this versatile molecule in various scientific disciplines.